Sodium 6-methoxybenzo[d]thiazole-2-carboxylate
Overview
Description
Scientific Research Applications
Anticancer Activity
A study found that 4-substituted methoxybenzoyl-aryl-thiazoles, derived from structural modifications of Sodium 6-methoxybenzo[d]thiazole-2-carboxylate, showed improved antiproliferative activity against melanoma and prostate cancer cells. These compounds act through the inhibition of tubulin polymerization, indicating their potential as novel anticancer agents (Lu et al., 2009).
Synthesis of Natural Product Cores
Research has explored the synthetic routes to the heterocyclic cores of natural products involving this compound. For instance, it has been utilized in the biomimetic oxidative route for synthesizing the benzothiazole core of natural products like violatinctamine and erythrazole A, showcasing its versatility in organic synthesis (Blunt et al., 2015).
Development of Antibacterial and Antifungal Agents
This compound has been used to develop new piperidine substituted benzothiazole derivatives with significant antibacterial and antifungal properties. This highlights its application in the field of medicinal chemistry for creating compounds with potential therapeutic benefits (Shafi et al., 2021).
Synthesis of Thiopeptide Antibiotics
The molecule has played a role in the total synthesis of thiopeptide antibiotics like amythiamicin D, which are known for their activity against MRSA and malaria. This indicates the compound's utility in synthesizing complex molecules with significant biological activities (Hughes et al., 2005).
Synthesis of Drug Discovery Building Blocks
It has also been used in the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives, serving as building blocks in drug discovery. These derivatives offer the possibility to explore the chemical space around the molecule for potential therapeutic targets (Durcik et al., 2020).
properties
IUPAC Name |
sodium;6-methoxy-1,3-benzothiazole-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3S.Na/c1-13-5-2-3-6-7(4-5)14-8(10-6)9(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFHMJBIDQHWWQU-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)C(=O)[O-].[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6NNaO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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